N-benzyl-N-(4-methylphenyl)-4-nitrobenzamide

• IUPAC Name: N-benzyl-N-(4-methylphenyl)-4-nitrobenzamide
• InChI: InChI=1S/C21H18N2O3/c1-16-7-11-19(12-8-16)22(15-17-5-3-2-4-6-17)21(24)18-9-13-20(14-10-18)23(25)26/h2-14H,15H2,1H3
• InChI Key: NREDIBITDARKLJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N(CC2=CC=CC=C2)C(=O)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C21H18N2O3
• DSSTOX Substance ID: DTXSID80985164
• Molecular Weight: 346.4 g/mol
• CAS RN: 66565-56-8

Description

N-benzyl-N-(4-methylphenyl)-4-nitrobenzamide, also known as BPN or Benzamide, is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a yellow crystalline solid that is soluble in organic solvents like chloroform and methanol. BPN has been used in various studies for its potential therapeutic applications and its mechanism of action.

Mechanism of Action

The mechanism of action of N-benzyl-N-(4-methylphenyl)-4-nitrobenzamide is not fully understood, but it is believed to work by inhibiting the activity of enzymes like cyclooxygenase and lipoxygenase, which are involved in the production of inflammatory mediators like prostaglandins and leukotrienes. N-benzyl-N-(4-methylphenyl)-4-nitrobenzamide has also been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation.
Biochemical and Physiological Effects
N-benzyl-N-(4-methylphenyl)-4-nitrobenzamide has been found to have various biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and other inflammatory conditions. N-benzyl-N-(4-methylphenyl)-4-nitrobenzamide has also been found to reduce the growth of cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

N-benzyl-N-(4-methylphenyl)-4-nitrobenzamide has several advantages for laboratory experiments. It is a stable compound that can be easily synthesized and purified. It is also soluble in organic solvents, making it easy to dissolve in various solutions. However, N-benzyl-N-(4-methylphenyl)-4-nitrobenzamide has some limitations, including its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of N-benzyl-N-(4-methylphenyl)-4-nitrobenzamide. One potential area of research is its use as a photosensitizer in photodynamic therapy for cancer treatment. Another potential area of research is its use in the development of new anti-inflammatory drugs. The mechanism of action of N-benzyl-N-(4-methylphenyl)-4-nitrobenzamide also needs to be further studied to fully understand its potential therapeutic applications.

Synthesis Methods

N-benzyl-N-(4-methylphenyl)-4-nitrobenzamide can be synthesized using various methods, including the reaction of 4-nitrobenzoyl chloride with benzylamine and 4-methyl aniline. The reaction is carried out in the presence of a base like triethylamine or pyridine and an organic solvent like dichloromethane. The product is then purified using column chromatography or recrystallization.

Scientific Research Applications

N-benzyl-N-(4-methylphenyl)-4-nitrobenzamide has been extensively studied for its potential therapeutic applications. It has been found to have antitumor, anticonvulsant, and anti-inflammatory properties. N-benzyl-N-(4-methylphenyl)-4-nitrobenzamide has also been studied for its potential use as a photosensitizer in photodynamic therapy for cancer treatment.